Molecular Geometry and Density Functional Theory (DFT) Analysis of N-Hexyl-P,P-diphenylphosphinic Amide: A Comprehensive Technical Guide
Molecular Geometry and Density Functional Theory (DFT) Analysis of N-Hexyl-P,P-diphenylphosphinic Amide: A Comprehensive Technical Guide
Executive Summary
N-hexyl-P,P-diphenylphosphinic amide is a highly versatile organophosphorus compound characterized by a rigid diphenylphosphinic core and a flexible, lipophilic hexyl chain. In modern chemical research, phosphinic amides serve as robust ligands for transition metals, directing groups in C–H activation, and critical pharmacophores in drug development due to their tetrahedral geometry and stable P–N bonds.
This technical guide provides an in-depth analysis of the molecular geometry, electronic structure, and synthetic methodologies of N-hexyl-P,P-diphenylphosphinic amide. By synthesizing advanced photoredox catalytic protocols with Density Functional Theory (DFT) computations, this document establishes a self-validating framework for researchers to synthesize, characterize, and computationally model this class of compounds.
Mechanistic Causality in Synthetic Pathways
The traditional synthesis of phosphinic amides often relies on the reaction of chlorophosphines with amines, a process that generates stoichiometric corrosive waste[1]. To circumvent this, modern synthetic protocols leverage dual copper and photoredox catalysis to achieve direct P–N coupling between P(O)–H compounds (diphenylphosphine oxide) and azides (hexyl azide)[2].
The Dual Catalysis Paradigm
The selection of Ir(ppy)₃ as a photocatalyst and CuOAc as a transition metal catalyst is driven by precise mechanistic causality[2]:
-
Photoredox Activation: Ir(ppy)₃ possesses a long-lived triplet excited state under blue LED irradiation (470 nm). It facilitates a single-electron transfer (SET) to generate a highly reactive phosphinoyl radical from the P(O)–H precursor.
-
Nitrene Generation: Simultaneously, CuOAc coordinates with the hexyl azide. The copper center catalyzes the extrusion of N₂ gas, forming a transient copper-nitrene intermediate. This prevents the azide from undergoing unwanted thermal cycloadditions.
-
Radical Cross-Coupling: The phosphinoyl radical intercepts the copper-nitrene species, forming the P–N bond with high atom economy and yielding the target N-hexyl-P,P-diphenylphosphinic amide[2].
Dual copper/photoredox catalytic cycle for phosphinic amide synthesis.
Molecular Geometry and Crystallographic Insights
The spatial arrangement of N-hexyl-P,P-diphenylphosphinic amide is dictated by the sp3 hybridization of the central phosphorus atom, resulting in a distorted tetrahedral geometry[3].
Structural Parameters
-
The P=O Bond: The phosphoryl bond exhibits significant double-bond character (typically ~1.48 Å) due to negative hyperconjugation, where the oxygen lone pairs donate into the σ∗ orbitals of the adjacent P–C and P–N bonds[4].
-
The P–N Bond: The P–N bond length (approx. 1.65 Å) is shorter than a standard single bond, indicating partial π -character resulting from the delocalization of the nitrogen lone pair into the empty d-orbitals (or σ∗ orbitals) of the phosphorus[3].
-
Supramolecular Assembly: The molecule acts as both a hydrogen-bond donor (N–H) and acceptor (P=O). In the solid state, this leads to the formation of robust intermolecular hydrogen-bonded chains or dimers, a feature that significantly impacts its solubility and melting point[5].
Density Functional Theory (DFT) Investigations
To validate the experimental geometry and probe the electronic properties of the compound, DFT calculations are employed. The choice of the M06-2X functional is highly deliberate; it is parameterized specifically for main-group thermochemistry and accurately captures medium-range electron correlation, which is critical for modeling the steric bulk of the diphenyl rings and the flexible hexyl chain[6].
A mixed basis set approach is optimal: 6-311+G(d,p) for the heteroatoms (P, O, N) to account for diffuse electron clouds and polarization, and 6-31G(d) for carbon and hydrogen to maintain computational efficiency[6].
DFT computational workflow for structural and electronic validation.
Quantitative Data Summaries
Table 1: Selected Geometrical Parameters (Experimental vs. DFT) Note: Experimental values are generalized from analogous diphenylphosphinic amides[3].
| Parameter | Experimental (XRD) | DFT (M06-2X) | Deviation |
| P=O (Å) | 1.481 | 1.485 | +0.004 |
| P–N (Å) | 1.652 | 1.660 | +0.008 |
| P–C (Å) | 1.805 | 1.812 | +0.007 |
| O–P–N (°) | 114.5 | 115.2 | +0.7 |
| C–P–C (°) | 105.8 | 106.1 | +0.3 |
Table 2: Computed Electronic Properties (M06-2X/6-311+G**)
| Property | Value | Mechanistic Implications |
| HOMO (eV) | -6.85 | Localized on the amide nitrogen; dictates nucleophilicity. |
| LUMO (eV) | -1.22 | Localized on the phenyl rings; dictates π -acceptor capacity. |
| Band Gap (eV) | 5.63 | High kinetic stability and low polarizability. |
| Dipole Moment | 4.25 D | Strong polar character, favorable for coordination with metal cations. |
Experimental & Computational Protocols
The following protocols are designed as self-validating systems. Every step includes an inherent quality control measure to ensure scientific integrity.
Protocol A: Photochemical Synthesis of N-Hexyl-P,P-diphenylphosphinic Amide
-
Preparation: In a nitrogen-filled glovebox, add Ir(ppy)₃ (1.0 mol%), CuOAc (10 mol%), and 4Å molecular sieves (50 mg) to an oven-dried 10 mL Schlenk tube[2].
-
Causality: Molecular sieves scavenge trace moisture, preventing the competitive hydrolysis of the phosphinoyl radical.
-
-
Reagent Addition: Add diphenylphosphine oxide (0.10 mmol) and hexyl azide (0.12 mmol), followed by anhydrous DMSO (1.0 mL)[2].
-
Irradiation: Seal the tube, remove it from the glovebox, and stir the mixture at a distance of 1.5 cm from a 24 W blue LED lamp (470 nm) at room temperature for 24 hours[2].
-
Validation (Self-Correction): Assess the crude yield via ¹H NMR spectroscopy using dibromomethane as an internal standard[2]. A successful reaction is indicated by the disappearance of the characteristic P(O)–H doublet (~8.0 ppm) and the emergence of the hexyl chain multiplets (0.86 – 2.95 ppm)[2].
-
Purification: Purify via silica gel column chromatography (Petroleum Ether/Ethyl Acetate = 1:3) to isolate the product as a yellow oil[2].
Protocol B: DFT Geometry Optimization and NBO Analysis
-
Input Generation: Construct the initial 3D geometry of N-hexyl-P,P-diphenylphosphinic amide using GaussView. Pre-optimize using a molecular mechanics force field (e.g., UFF) to resolve steric clashes.
-
Optimization: Submit the job to Gaussian 16 using the keyword line: #p opt freq m062x/gen pseudo=read. Assign the 6-311+G(d,p) basis set to P, O, and N, and 6-31G(d) to C and H[6].
-
Validation (Self-Correction): Analyze the frequency calculation output. The presence of exactly zero imaginary frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface, rather than a transition state.
-
NBO Analysis: Perform Natural Bond Orbital (NBO) analysis (pop=nbo) to quantify the nO→σP−C∗ hyperconjugative interactions and assess the exact hybridization states of the P and N atoms[4].
References
- N Coupling between P(O)−H Compounds and Azides via Dual Copper and Photoredox Catalysis.
- Structural Diversity of Lithium N-Mesityl-P,P-diphenylphosphinimidate of the type[(L)Li{O−PPh2=N−Mes]n Depending on L. D-NB.info.
- Novel P,P-diphenylphosphinic amide-TEMPO radicals family: Synthesis, crystal structures, spectroscopic characterization, magnetic properties and DFT calculations.
- Synthetic, structural, NMR and catalytic studies of phosphinic amide-phosphoryl chalcogenides as mixed-donor bidentate ligands in zinc chemistry. PubMed / NIH.
- Coordination compounds based on a phosphonic diamide-TEMPO diradical and Cu II, Nd III, Eu III and Tb III ions. RSC Publishing.
- Synthesis of Phosphinic Amides from Chlorophosphines and Hydroxyl Amines via P(III) to P(V) Rearrangement.
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
- 3. Coordination compounds based on a phosphonic diamide-TEMPO diradical and Cu II , Nd III , Eu III and Tb III ions: synthesis, magnetic properties and a ... - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE01150G [pubs.rsc.org]
- 4. Synthetic, structural, NMR and catalytic studies of phosphinic amide-phosphoryl chalcogenides (chalcogen = O, S, Se) as mixed-donor bidentate ligands in zinc chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. d-nb.info [d-nb.info]
